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Compound of Interest

Compound Name: 1,4-Dicyclohexylbenzene

Cat. No.: B085463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of p-dicyclohexylbenzene, identified

by its IUPAC name 1,4-dicyclohexylbenzene. It details the compound's nomenclature,

physicochemical properties, and established synthesis methodologies. While recognizing its

applications as a chemical intermediate, this guide also addresses the current landscape of its

utility within drug development and biological research, which appears to be an area with

limited exploration. This document aims to serve as a foundational resource for professionals in

the chemical and pharmaceutical sciences, consolidating key technical data and outlining

experimental procedures.

Nomenclature and Identification
The compound commonly referred to as p-dicyclohexylbenzene is systematically named 1,4-
dicyclohexylbenzene according to the International Union of Pure and Applied Chemistry

(IUPAC) nomenclature.[1][2] This name accurately describes its structure: a central benzene

ring substituted with two cyclohexyl groups at the para (1 and 4) positions.

Synonyms and Identifiers:

p-Dicyclohexylbenzene[1][2]
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Benzene, 1,4-dicyclohexyl-[3]

Benzene, p-dicyclohexyl-[3]

NSC-6353[1]

CAS Registry Number: 1087-02-1[1][3]

EINECS Number: 214-121-3[4]

PubChem CID: 70664[1]

InChI: 1S/C18H26/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h11-16H,1-

10H2[1][5]

InChIKey: QQFSIGWYINAJOB-UHFFFAOYSA-N[1][5]

Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)C3CCCCC3[1]

Physicochemical Properties
A summary of the key physical and chemical properties of 1,4-dicyclohexylbenzene is

presented in the table below. This data is essential for its handling, characterization, and

application in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C18H26/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h11-16H%2C1-10H2
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C18H26/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h11-16H%2C1-10H2
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dicyclohexylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dicyclohexylbenzene
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C18H26/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h11-16H%2C1-10H2
https://www.guidechem.com/encyclopedia/1-4-dicyclohexylbenzene-dic7860.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dicyclohexylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dicyclohexylbenzene
https://www.chemicalbook.com/SpectrumEN_1087-02-1_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dicyclohexylbenzene
https://www.chemicalbook.com/SpectrumEN_1087-02-1_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dicyclohexylbenzene
https://www.benchchem.com/product/b085463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₁₈H₂₆ [1][3]

Molecular Weight 242.41 g/mol

Appearance
White to off-white powder or

crystals
[2]

Melting Point 103-105 °C [6]

Boiling Point 195 °C at 13 mmHg [6]

Density 0.9087 g/cm³ (estimate) [7]

Refractive Index 1.5500 (estimate) [7]

Solubility
Insoluble in water. Soluble in

organic solvents.
[4]

Flash Point 170.6 °C [7]

Spectroscopic Data
Spectroscopic data is critical for the unambiguous identification and characterization of 1,4-
dicyclohexylbenzene.
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Spectroscopy Type
Key Data and
Observations

Reference(s)

¹H NMR
Spectral data is available for

1,4-dicyclohexylbenzene.
[5]

¹³C NMR
Spectral data is available for

1,4-dicyclohexylbenzene.
[1]

Infrared (IR)

IR spectra have been

recorded, typically showing

characteristic peaks for

aromatic C-H and aliphatic C-H

stretching.

[1][8]

Mass Spectrometry (MS)

The mass spectrum shows a

molecular ion peak

corresponding to its molecular

weight.

[1]

Synthesis and Experimental Protocols
The primary route for the synthesis of 1,4-dicyclohexylbenzene is through the Friedel-Crafts

alkylation of benzene. This reaction can utilize either cyclohexene or a cyclohexyl halide as the

alkylating agent in the presence of a Lewis acid catalyst, such as aluminum chloride. It is

important to note that 1,4-dicyclohexylbenzene is often formed as a byproduct in the

synthesis of cyclohexylbenzene, from which it can be separated and purified.[9]

Experimental Protocol: Synthesis of Cyclohexylbenzene
with 1,4-Dicyclohexylbenzene as a Byproduct
This protocol is adapted from a procedure for the synthesis of cyclohexylbenzene, where 1,4-
dicyclohexylbenzene is a significant byproduct that can be isolated.[9]

Materials:

Benzene
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Cyclohexene

Anhydrous Aluminum Chloride (AlCl₃)

Concentrated Sulfuric Acid

3% Sodium Hydroxide Solution

Anhydrous Calcium Chloride

Methyl Alcohol

Acetone

Procedure:

Reaction Setup: A reaction flask equipped with a stirrer, dropping funnel, and a reflux

condenser is charged with benzene and anhydrous aluminum chloride.

Addition of Alkylating Agent: Cyclohexene is added dropwise to the stirred mixture. The

reaction is typically exothermic and may require cooling to maintain a controlled temperature.

Reaction Quenching: After the addition is complete, stirring is continued for an additional

hour. The reaction mixture is then quenched by carefully pouring it over ice.

Work-up: The organic layer is separated and washed sequentially with cold concentrated

sulfuric acid, warm water, 3% sodium hydroxide solution, and finally with pure water.[9]

Drying and Distillation: The organic layer is dried over anhydrous calcium chloride and then

subjected to fractional distillation. Cyclohexylbenzene is collected at its boiling point (238–

243 °C).[9]

Isolation of 1,4-Dicyclohexylbenzene: The distillation residue, which contains 1,4-
dicyclohexylbenzene, will become semi-solid upon cooling.[9]

Purification: The solid 1,4-dicyclohexylbenzene can be recovered by vacuum filtration,

followed by washing with methyl alcohol. Further purification can be achieved by

crystallization from acetone. The purified product has a melting point of 100–101 °C.[9]
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Synthesis Workflow Diagram

Synthesis of 1,4-Dicyclohexylbenzene via Friedel-Crafts Alkylation
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Caption: Synthesis workflow for 1,4-dicyclohexylbenzene.

Applications in Drug Development and Biological
Activity
A thorough review of the scientific literature indicates that 1,4-dicyclohexylbenzene is

primarily utilized as a chemical intermediate in organic synthesis.[4] It has also found

applications in the fragrance and flavor industry.[4]

Despite the relevance of the cyclohexyl and phenyl moieties in medicinal chemistry, there is a

notable absence of published research detailing the direct application of 1,4-
dicyclohexylbenzene as a key building block in drug development or as a pharmacologically

active agent itself. Searches for its involvement in specific biological signaling pathways or for

studies on its cytotoxic or antimicrobial properties have not yielded significant results.

While derivatives of other cyclohexyl-containing compounds have shown pharmacological

activities such as analgesic and anti-inflammatory effects, these findings are not directly

transferable to 1,4-dicyclohexylbenzene.[10] The current body of scientific knowledge

suggests that the potential of 1,4-dicyclohexylbenzene in drug discovery and development

remains largely unexplored.

Safety and Handling
Based on available safety data, 1,4-dicyclohexylbenzene is a white crystalline solid that may

cause irritation.[4] Standard laboratory safety protocols should be followed when handling this

compound, including the use of personal protective equipment such as gloves and safety

glasses. For detailed safety information, it is recommended to consult the Material Safety Data

Sheet (MSDS) provided by the supplier.

Conclusion
1,4-Dicyclohexylbenzene is a well-characterized aromatic hydrocarbon with established

synthesis routes and a range of applications as a chemical intermediate. This guide has

provided a consolidated source of its nomenclature, physicochemical properties, and a detailed

experimental protocol for its synthesis as a byproduct. While its structural motifs are common in

pharmacologically active molecules, its direct role in drug development is not currently
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documented in the scientific literature, presenting a potential area for future research. This

document serves as a valuable technical resource for chemists and pharmaceutical scientists,

providing the necessary foundational knowledge for the potential exploration of this compound

in novel applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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